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Compound of Interest

Compound Name: SNX-0723

Cat. No.: B12424794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of SNX-0723, a potent HSP90 inhibitor. Adherence to these guidelines is

critical to ensure a safe laboratory environment and proper management of this chemical

compound.

Summary of Quantitative Data
The following table summarizes key quantitative data for SNX-0723, facilitating easy reference

and comparison.

Property Value Source

Molecular Weight 399.46 g/mol [1]

CAS Number 1073969-18-2 [1]

Solubility DMSO: ≥ 2.08 mg/mL [1]

IC50 (Hsp90) 14 nM [1]

Ki (HsHsp90) 4.4 nM [1][2]

Ki (PfHsp90) 47 nM [1][2]

EC50 (P. berghei) 3.3 µM [1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12424794?utm_src=pdf-interest
https://www.benchchem.com/product/b12424794?utm_src=pdf-body
https://www.benchchem.com/product/b12424794?utm_src=pdf-body
https://www.medchemexpress.com/snx-0723.html
https://www.medchemexpress.com/snx-0723.html
https://www.medchemexpress.com/snx-0723.html
https://www.medchemexpress.com/snx-0723.html
https://www.medchemexpress.com/snx-0723.html
https://www.tebubio.com/en_gb_gbp/snx0723-494t28824-5-mg.html
https://www.medchemexpress.com/snx-0723.html
https://www.tebubio.com/en_gb_gbp/snx0723-494t28824-5-mg.html
https://www.medchemexpress.com/snx-0723.html
https://www.tebubio.com/en_gb_gbp/snx0723-494t28824-5-mg.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling SNX-0723, the following

personal protective equipment is mandatory.

PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use and

change them frequently,

especially after direct contact.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Skin and Body Protection Laboratory coat

A full-length lab coat should be

worn to protect skin and

clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Avoid inhalation of dust or

aerosols. If handling large

quantities or if there is a risk of

aerosolization, a NIOSH-

approved respirator may be

necessary.

Operational Plans: Handling and Storage
Handling:

Engineering Controls: Handle SNX-0723 in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.

Safe Handling Practices: Avoid direct contact with the skin, eyes, and clothing. Do not

breathe dust or vapor. Wash hands thoroughly after handling.
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Storage:

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect

from light.

Temperature: For long-term storage, refer to the manufacturer's recommendations, which

may include refrigeration or freezing.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and wash before reuse.

Seek medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion
Wash out mouth with water provided the person

is conscious. Call a physician.

Disposal Plan
Dispose of SNX-0723 and contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Chemical Waste: Unused SNX-0723 should be disposed of as hazardous chemical waste.

Do not allow it to enter the sewer system.
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Contaminated Materials: All materials that have come into contact with SNX-0723, such as

gloves, pipette tips, and empty containers, should be considered contaminated and disposed

of as hazardous waste.

Signaling Pathway and Experimental Workflow
SNX-0723 is a potent inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular

chaperone that plays a critical role in the conformational maturation and stability of a wide

range of "client" proteins, many of which are involved in signal transduction and cell cycle

regulation. Inhibition of Hsp90 leads to the proteasomal degradation of these client proteins.
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Caption: SNX-0723 inhibits Hsp90, leading to the ubiquitination and subsequent proteasomal

degradation of Hsp90 client proteins.

This procedural guidance is intended to supplement, not replace, comprehensive safety

training and institutional protocols. Always consult the complete Safety Data Sheet (SDS) for

SNX-0723 and follow your institution's specific safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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